Cas no 913000-27-8 (5-Isopropenyl-2,4-dimethoxy-benzoic acid methyl ester)

• Product Name: 5-Isopropenyl-2,4-dimethoxy-benzoic acid methyl ester
• CAS No: 913000-27-8
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 2107821
• Update Time: 2023-08-03

5-Isopropenyl-2,4-dimethoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-isopropenyl-2,4-dimethoxy-benzoic acid methyl ester
• MXRSSKZIPAZGDJ-UHFFFAOYSA-N
• 5-Isopropenyl-2,4-dimethoxy-benzoic acid methyl ester

• Inchi： 1S/C13H16O4/c1-8(2)9-6-10(13(14)17-5)12(16-4)7-11(9)15-3/h6-7H,1H2,2-5H3
• InChI Key： MXRSSKZIPAZGDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)OC)=CC=1C(=C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 287
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives